Cas no 2171421-27-3 ((2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid
• CAS No: 2171421-27-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5800078
• PubChem ID: 165809326
• Update Time: 2025-05-25

(2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid
• EN300-1514652
• 2171421-27-3
• (2S)-4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c1-2-15(22(28)25-12-11-21(27)23(29)30)13-26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,27H,2,11-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t15?,21-/m0/s1
• InChI Key： JAOGCRKLDXDSSD-FXMQYSIJSA-N
• SMILES： O(C(NCC(C(NCC[C@@H](C(=O)O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid

Comprehensive Overview of (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid (CAS No. 2171421-27-3)

(2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid (CAS No. 2171421-27-3) is a specialized peptide derivative widely utilized in bioconjugation, drug discovery, and proteomics research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Its unique structure, combining a hydroxybutanoic acid backbone with an Fmoc-protected amine, makes it invaluable for designing peptide-based therapeutics and biomaterials.

In recent years, the demand for Fmoc-protected amino acids like (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid has surged due to advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its role in click chemistry and bioorthogonal reactions, which are pivotal for developing next-generation biotherapeutics. The compound's CAS No. 2171421-27-3 is frequently cited in patents related to peptide-drug conjugates (PDCs), highlighting its industrial relevance.

The hydroxybutanoic acid moiety in this compound enhances its solubility in aqueous environments, a property highly sought after in biopharmaceutical formulations. Additionally, the Fmoc group allows for selective deprotection under mild conditions, making it compatible with automated peptide synthesizers. This adaptability aligns with the growing trend of high-throughput screening (HTS) in drug discovery pipelines.

From an SEO perspective, users often search for terms like "Fmoc-protected amino acid applications", "CAS 2171421-27-3 uses", and "peptide synthesis building blocks". These queries reflect the compound's significance in academic research and industrial applications. Moreover, its association with cancer research and immunotherapy has further amplified its visibility in scientific literature.

Quality control of (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid is paramount, given its role in GMP-compliant peptide production. Analytical techniques such as HPLC, mass spectrometry, and NMR are employed to verify its purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical-grade compounds.

In summary, (2S)-4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybutanoic acid (CAS No. 2171421-27-3) is a cornerstone in modern peptide chemistry, bridging the gap between basic research and clinical applications. Its versatility and compatibility with cutting-edge technologies ensure its continued prominence in the life sciences sector.